Cas no 51534-82-8 (Methyl 2-Acetyl-4,4-dimethoxybutanoate)

• Product Name: Methyl 2-Acetyl-4,4-dimethoxybutanoate
• CAS No: 51534-82-8
• MF: C₉H₁₆O₅
• MW: 204.220343589783
• CID: 4556423
• Update Time: 2023-11-22

Methyl 2-Acetyl-4,4-dimethoxybutanoate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-acetyl-4,4-dimethoxy-, methyl ester
• Methyl 2-Acetyl-4,4-dimethoxybutanoate

• Inchi： 1S/C9H16O5/c1-6(10)7(9(11)14-4)5-8(12-2)13-3/h7-8H,5H2,1-4H3
• InChI Key： IQBANYKLPSKHQL-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(C(C)=O)CC(OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives